N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-methylpropanamide

• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.3 g/mol
• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C14H17N3O2/c1-8(2)14(18)15-13-12(16-19-17-13)11-6-5-9(3)10(4)7-11/h5-8H,1-4H3,(H,15,17,18)
• InChI Key: QPTAIOKXMCJFDU-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NON=C2NC(=O)C(C)C)C

Description

N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-methylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as DPA, and it belongs to the class of oxadiazole derivatives.

Mechanism of Action

The exact mechanism of action of DPA is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. DPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
DPA has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It also inhibits the expression of matrix metalloproteinases (MMPs), enzymes that play a key role in tissue remodeling and cancer invasion.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its high potency and selectivity. DPA exhibits a high degree of selectivity towards COX-2 and NF-κB, which makes it an ideal tool for studying the role of these enzymes in various diseases. However, one limitation of using DPA is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on DPA. One area of interest is the development of more efficient synthesis methods for DPA and its derivatives. Another area of focus is the identification of novel therapeutic applications for DPA, particularly in the treatment of neurodegenerative diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of DPA and its potential side effects.

Synthesis Methods

The synthesis of DPA involves the reaction of 3,4-dimethylbenzohydrazide with ethyl acetoacetate in the presence of acetic acid. The resulting product is then subjected to cyclization with phosphoryl chloride to obtain the final product, N-[4-(3,4-dimethylphenyl)-1,2,5-oxadiazol-3-yl]-2-methylpropanamide.

Scientific Research Applications

DPA has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. DPA has also been shown to possess antioxidant and neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.